(E)-2-(4-methoxyphenyl)-N-[(4-methylphenyl)methyl]ethenesulfonamide

• IUPAC Name: (E)-2-(4-methoxyphenyl)-N-[(4-methylphenyl)methyl]ethenesulfonamide
• InChI: InChI=1S/C17H19NO3S/c1-14-3-5-16(6-4-14)13-18-22(19,20)12-11-15-7-9-17(21-2)10-8-15/h3-12,18H,13H2,1-2H3/b12-11+
• InChI Key: PYFKGOBGZLGUMT-VAWYXSNFSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNS(=O)(=O)C=CC2=CC=C(C=C2)OC
• Isomeric SMILES: CC1=CC=C(C=C1)CNS(=O)(=O)/C=C/C2=CC=C(C=C2)OC
• Molecular Formula: C17H19NO3S
• Molecular Weight: 317.4 g/mol
• CAS No.: 339018-21-2

Description

(E)-2-(4-methoxyphenyl)-N-[(4-methylphenyl)methyl]ethenesulfonamide is a useful research compound. Its molecular formula is C17H19NO3S and its molecular weight is 317.4. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

A series of novel (E)-N-aryl-2-arylethenesulfonamides, including (E)-2-(4-methoxyphenyl)-N-[(4-methylphenyl)methyl]ethenesulfonamide, were synthesized and evaluated for their anticancer activity. Some compounds in this series showed potent cytotoxicity against a range of cancer cell lines, including drug-resistant ones. These compounds disrupted microtubule formation, leading to the arrest of cells in the mitotic phase, suggesting their potential as anticancer agents (Reddy et al., 2013).

Application in Photodynamic Therapy

In a study exploring the use of zinc phthalocyanine substituted with ethenesulfonamide derivative groups, this compound showed promise as a photosensitizer for photodynamic therapy, a treatment modality for cancer. The compound demonstrated good fluorescence properties and high singlet oxygen quantum yield, which are vital for Type II photodynamic therapy mechanisms (Pişkin, Canpolat, & Öztürk, 2020).

Chemical Synthesis and Characterization

The compound was also studied in the context of its synthesis and characterization, with a focus on its conformation and assembly in various chemical structures. This research provides insights into the molecular conformations and chain motifs, contributing to the understanding of its chemical behavior and potential applications in various fields (de Castro et al., 2013).

Potential in Nonlinear Optical Applications

Another study synthesized and characterized derivatives of this compound for nonlinear optical properties. The findings suggest potential applications in optical limiting, which is significant for various technological applications (Ruanwas et al., 2010).